Cas no 2229314-78-5 (4-{7-oxabicyclo2.2.1heptan-2-yl}oxane-2,6-dione)

• Product Name: 4-{7-oxabicyclo2.2.1heptan-2-yl}oxane-2,6-dione
• CAS No: 2229314-78-5
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6283918
• PubChem ID: 165759882
• Update Time: 2025-10-29

4-{7-oxabicyclo2.2.1heptan-2-yl}oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-{7-oxabicyclo2.2.1heptan-2-yl}oxane-2,6-dione
• 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-2,6-dione
• 2229314-78-5
• EN300-1754142

• Inchi： 1S/C11H14O4/c12-10-3-6(4-11(13)15-10)8-5-7-1-2-9(8)14-7/h6-9H,1-5H2
• InChI Key： NZQXUVMIZDNFEU-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C1CC(=O)OC(C1)=O)C2

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6Ų

Additional information on 4-{7-oxabicyclo2.2.1heptan-2-yl}oxane-2,6-dione

Introduction to 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-2,6-dione (CAS No. 2229314-78-5)

4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-2,6-dione, a compound with the CAS number 2229314-78-5, is a unique and intriguing molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of bicyclic lactones and is characterized by its distinctive 7-oxabicyclo[2.2.1]heptane core, which imparts unique structural and chemical properties.

The structure of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-2,6-dione is composed of a seven-membered ring containing an oxygen atom (7-oxa) and a five-membered ring, forming a bicyclic system. The lactone functionality at the 4-position adds further complexity and reactivity to the molecule. This structural arrangement provides a robust framework for various chemical modifications and biological interactions.

In recent years, research on 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-2,6-dione has focused on its potential applications in medicinal chemistry and drug discovery. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. These activities are attributed to its ability to modulate key signaling pathways involved in cellular processes such as inflammation, apoptosis, and oxidative stress.

One notable area of research is the anti-inflammatory potential of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-2,6-dione. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages and other immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the context of anti-cancer research, 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-2,6-dione has shown promise in inhibiting the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. Mechanistic studies suggest that this compound may target multiple signaling pathways involved in cancer cell survival and growth, such as the PI3K/AKT/mTOR pathway and the MAPK/ERK pathway.

The neuroprotective properties of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-2,6-dione have also been investigated in preclinical models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can reduce oxidative stress and prevent neuronal cell death by modulating key enzymes involved in oxidative stress responses.

Beyond its biological activities, synthetic methods for the preparation of 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-2,6-dione have been extensively studied to optimize yield and purity for large-scale production. Recent advancements in synthetic chemistry have led to the development of efficient routes using transition-metal catalysis and green chemistry principles, making it more accessible for further research and development.

In conclusion, 4-{7-oxabicyclo[2.2.1]heptan-2-yl}oxane-2,6-dione (CAS No. 2229314-78-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development into therapeutic agents for treating inflammatory diseases, cancer, and neurodegenerative disorders.